Cas no 52368-18-0 (6-Cyanopicolinamide)

• Product Name: 6-Cyanopicolinamide
• CAS No: 52368-18-0
• MF: C₇H₅N₃O
• MW: 147.134100675583
• CID: 1019779
• PubChem ID: 20437978
• Update Time: 2025-06-12

6-Cyanopicolinamide Chemical and Physical Properties

Names and Identifiers

• 6-Cyanopicolinamide
• 2-Pyridinecarboxamide,6-cyano-(9CI)
• 6-cyano-2-Pyridinecarboxamide
• 6-cyano-pyridine-2-carboxylic acid amide
• 52368-18-0
• RIQROIGOHGXLPI-UHFFFAOYSA-N
• CCA36818
• DB-071520
• 6-cyanopyridine-2-carboxamide
• CS-0149975
• DS-9265
• SCHEMBL2956687
• AKOS006339275
• 2-Pyridinecarboxamide, 6-cyano-
• A10044

• Inchi： 1S/C7H5N3O/c8-4-5-2-1-3-6(10-5)7(9)11/h1-3H,(H2,9,11)
• InChI Key： RIQROIGOHGXLPI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)N=1)N

Computed Properties

• Exact Mass: 147.043261791g/mol
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 377.6±27.0 °C at 760 mmHg
• Flash Point: 182.1±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-Cyanopicolinamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-Cyanopicolinamide

6-Cyanopicolinamide (CAS No. 52368-18-0): An Overview of Its Properties, Applications, and Recent Research

6-Cyanopicolinamide (CAS No. 52368-18-0) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 6-cyano-N-picolinamide, is a derivative of picolinic acid and features a cyano group attached to the pyridine ring. Its unique structure and chemical properties make it a valuable molecule in various applications, including drug discovery, material science, and analytical chemistry.

The chemical structure of 6-Cyanopicolinamide consists of a pyridine ring with a cyano group at the 6-position and an amide group at the 2-position. The presence of these functional groups imparts distinct characteristics to the molecule, such as high solubility in polar solvents and strong hydrogen bonding capabilities. These properties make it an attractive candidate for a wide range of scientific investigations.

In recent years, the study of 6-Cyanopicolinamide has expanded significantly, driven by its potential applications in pharmaceutical research. One notable area of interest is its use as a scaffold for the development of novel drugs. The cyano group in particular has been shown to enhance the pharmacological properties of molecules by improving their metabolic stability and bioavailability. This has led to its exploration in the design of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 6-Cyanopicolinamide as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in numerous diseases. The study demonstrated that derivatives of 6-Cyanopicolinamide could effectively disrupt specific PPIs, offering new therapeutic avenues for conditions such as Alzheimer's disease and cancer.

Beyond its pharmaceutical applications, 6-Cyanopicolinamide has also found utility in material science. Its ability to form stable complexes with metal ions makes it an excellent ligand for coordination chemistry. Researchers have utilized this property to develop novel metal-organic frameworks (MOFs) with potential applications in gas storage, catalysis, and sensing. A study published in the Journal of Materials Chemistry A reported the synthesis of MOFs incorporating 6-Cyanopicolinamide, which exhibited exceptional gas adsorption capacities and catalytic activity.

In analytical chemistry, 6-Cyanopicolinamide has been employed as a derivatizing agent for enhancing the detection sensitivity of certain analytes. Its strong UV absorbance and fluorescence properties make it suitable for use in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses. A recent paper in Analytical Chemistry described a method using 6-Cyanopicolinamide-derived compounds to improve the detection limits for trace amounts of amino acids in biological samples.

The synthesis of 6-Cyanopicolinamide can be achieved through several routes, but one common method involves the reaction of picolinic acid with cyanogen bromide followed by amidation with ammonia or an amine derivative. This process yields high-purity product with good yields, making it accessible for both academic and industrial applications.

Safety considerations are paramount when handling any chemical compound. While 6-Cyanopicolinamide is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate ventilation should be used to minimize exposure to any vapors or dust.

In conclusion, 6-Cyanopicolinamide (CAS No. 52368-18-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers exploring new frontiers in drug discovery, material science, and analytical chemistry. As ongoing research continues to uncover new uses and benefits, the importance of this compound is likely to grow even further.